Cas no 887595-04-2 (Benzenepropanenitrile,3-hydroxy-b-oxo-)

887595-04-2 structure
Product name:Benzenepropanenitrile,3-hydroxy-b-oxo-
CAS No:887595-04-2
MF:C9H7NO2
MW:161.157382249832
CID:713808
Benzenepropanenitrile,3-hydroxy-b-oxo- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanenitrile,3-hydroxy-b-oxo-
- 3-(3-Hydroxyphenyl)-3-oxopropanenitrile
- 3-(3-Hydroxy-phenyl)-3-oxo-propionitrile
- 3-HYDROXYBENZOYLACETONITRILE
- Benzenepropanenitrile, 3-hydroxy-β-oxo-
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- MDL: MFCD07786226
- Inchi: 1S/C9H7NO2/c10-5-4-9(12)7-2-1-3-8(11)6-7/h1-3,6,11H,4H2
- InChI Key: PFBPPCYZCCXUAH-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=CC(O)=C1)CC#N
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Tautomer Count: 6
- Surface Charge: 0
Benzenepropanenitrile,3-hydroxy-b-oxo- Security Information
Benzenepropanenitrile,3-hydroxy-b-oxo- Customs Data
- HS CODE:2926907090
Benzenepropanenitrile,3-hydroxy-b-oxo- Related Literature
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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2. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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3. Book reviews
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
887595-04-2 (Benzenepropanenitrile,3-hydroxy-b-oxo-) Related Products
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